Cas no 331962-86-8 (2-(4-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide)

• Product Name: 2-(4-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide
• CAS No: 331962-86-8
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• CID: 3067698
• PubChem ID: 792959
• Update Time: 2025-05-21

2-(4-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide
• 2-(4-formylphenoxy)-N-(3-nitrophenyl)acetamide
• Oprea1_186400
• AG-690/37105025
• 331962-86-8
• 2-(4-formylphenoxy)-N-{3-nitrophenyl}acetamide
• AKOS000301290
• Oprea1_239198

• MDL： MFCD01127626
• Inchi： 1S/C15H12N2O5/c18-9-11-4-6-14(7-5-11)22-10-15(19)16-12-2-1-3-13(8-12)17(20)21/h1-9H,10H2,(H,16,19)
• InChI Key： BUTMCURSIAXIDP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CC(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 300.07462149Da
• Monoisotopic Mass: 300.07462149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on 2-(4-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide

Introduction to 2-(4-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 331962-86-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name, 2-(4-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide, provides a detailed insight into its structural framework, which comprises several key functional groups that contribute to its unique chemical properties and potential biological activities. This introduction aims to explore the compound's structure, synthesis, applications, and recent advancements in its study.

At the core of understanding this compound lies its molecular architecture. The presence of a formyl group ( CHO ) on the phenoxy ring and an N-(3-nitro-phenyl) moiety on the acetamide side chain creates a complex interplay of electronic and steric effects. These features not only influence the compound's reactivity but also its interactions with biological targets. The formyl group, for instance, is a well-known electrophile that can participate in various condensation reactions, while the nitro group introduces a strong electron-withdrawing effect, modulating the overall electronic landscape of the molecule.

The synthesis of 2-(4-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide is a testament to the ingenuity of organic chemistry. One common synthetic route involves the condensation of 4-hydroxybenzaldehyde with 3-nitroaniline in the presence of a suitable acylating agent to form the desired acetamide derivative. Subsequent functionalization steps, such as formylation of the phenoxy ring, can be achieved using reagents like phosphorus oxychloride (POCl₃) or Vilsmeier-Haack reagent. These synthetic strategies highlight the compound's versatility and the ease with which it can be modified for different applications.

In recent years, there has been growing interest in exploring the biological activities of molecules with similar structural motifs. The combination of a formyl group and a nitro-substituted phenyl ring has been observed to exhibit various pharmacological properties. For instance, studies have shown that such compounds can interact with enzymes and receptors involved in inflammatory pathways, making them potential candidates for therapeutic intervention. The nitro group, in particular, has been implicated in anti-inflammatory and analgesic effects, while the formyl group can serve as a precursor for further bioconjugation reactions.

The compound's potential in drug discovery has not gone unnoticed by researchers. Recent studies have demonstrated its efficacy in modulating certain enzymatic activities that are relevant to metabolic disorders. By binding to specific pockets on target proteins, 2-(4-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide can inhibit or activate these enzymes, thereby restoring normal physiological functions. This has led to its investigation as a lead compound in developing novel therapeutic agents.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this molecule. Molecular modeling studies have been instrumental in predicting how it interacts with biological targets at an atomic level. These simulations have provided valuable insights into binding affinities, orientation preferences, and potential side effects, thereby guiding experimental design and optimization efforts.

The role of this compound in medicinal chemistry extends beyond simple drug development. It serves as a versatile scaffold for generating libraries of derivatives with tailored properties. By modifying either the formyl group or the nitro-substituted phenyl ring, researchers can explore new chemical spaces and uncover novel bioactivities. This approach aligns well with modern drug discovery strategies that emphasize diversity and selectivity.

In conclusion, 2-(4-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide, identified by its CAS number 331962-86-8, represents an exciting area of research within chemical biology and pharmaceutical science. Its unique structural features offer numerous opportunities for therapeutic applications, while ongoing studies continue to unravel its full potential. As our understanding of molecular interactions deepens, compounds like this are poised to play pivotal roles in shaping future treatments for various diseases.